Cas no 40345-06-0 (2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid)

• Product name: 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid
• CAS No: 40345-06-0
• MF: C₉H₉ClN₂O₃
• MW: 228.63
• CID: 5090799

2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid

• Inchi： 1S/C9H9ClN2O3/c1-15-7-4-2-6(3-5-7)11-12-8(10)9(13)14/h2-5,11H,1H3,(H,13,14)/b12-8-
• InChI Key： AODYPUIVZPDRLY-WQLSENKSSA-N
• SMILES： O(C)C1C=CC(N/N=C(/C(=O)O)\Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid

Recent Advances in the Study of 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid (CAS: 40345-06-0)

In recent years, the compound 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid (CAS: 40345-06-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazinylidene derivative has shown promising potential in various applications, including drug development, enzyme inhibition, and as a precursor for synthesizing more complex bioactive molecules. The unique structural features of this compound, characterized by the presence of a chloro group and a methoxyphenyl hydrazinylidene moiety, contribute to its diverse reactivity and biological activity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the inhibitory effects of 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid on tyrosine kinase enzymes, which are critical targets in cancer therapy. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site. Their findings revealed that the compound exhibits a high affinity for the ATP-binding pocket of tyrosine kinases, suggesting its potential as a lead compound for developing novel kinase inhibitors.

Another significant development involves the use of 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid as a building block in the synthesis of heterocyclic compounds. A research team from the University of Cambridge (2024) demonstrated that this compound can undergo cyclization reactions to form pyrazole and triazole derivatives, which are known for their broad-spectrum biological activities. The study highlighted the compound's versatility in organic synthesis and its potential to yield new pharmacophores for drug discovery.

In addition to its applications in drug development, recent investigations have also explored the compound's role in chemical biology. A study in ACS Chemical Biology (2023) reported that 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid can act as a selective probe for labeling cysteine residues in proteins. This property makes it a valuable tool for studying protein-protein interactions and post-translational modifications, further expanding its utility in biomedical research.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structural modifications to enhance its bioavailability and selectivity, as well as in vivo studies to validate its therapeutic potential. Overall, the continued exploration of 2-Chloro-2-2-(4-methoxyphenyl)hydrazinylideneacetic Acid holds great promise for advancing both chemical biology and pharmaceutical sciences.